Cas no 1176619-19-4 (2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide)

• Product Name: 2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide
• CAS No: 1176619-19-4
• MF: C₁₃H₁₈ClNO₂
• MW: 255.740522861481
• CID: 2162066
• Update Time: 2025-05-20

2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-n-isopropyl-n-(2-methoxy-benzyl)-acetamide
• 2-Chloro-N-isopropyl-N-(2-methoxybenzyl)acetamide
• AM90816
• 2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide

• Inchi： 1S/C13H18ClNO2/c1-10(2)15(13(16)8-14)9-11-6-4-5-7-12(11)17-3/h4-7,10H,8-9H2,1-3H3
• InChI Key： SFGGIQPTCXMDQV-UHFFFAOYSA-N
• SMILES： ClCC(N(CC1C=CC=CC=1OC)C(C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 246
• Topological Polar Surface Area: 29.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Anisoles

Additional information on 2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide

Recent Advances in the Study of 2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide (CAS: 1176619-19-4)

2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide (CAS: 1176619-19-4) is a chemical compound that has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and agrochemicals. Recent studies have focused on its synthesis, biological activity, and mechanistic pathways, providing valuable insights into its utility in various therapeutic areas.

The compound belongs to the class of chloroacetamides, which are known for their herbicidal and pharmacological properties. Researchers have explored its role as a precursor in the synthesis of more complex molecules, particularly those targeting enzyme inhibition and receptor modulation. The presence of the chloro and methoxy functional groups in its structure makes it a versatile intermediate in organic synthesis.

In a recent study published in the Journal of Medicinal Chemistry, the compound was investigated for its inhibitory effects on specific enzymes involved in inflammatory pathways. The results demonstrated moderate to high activity, suggesting its potential as a lead compound for developing anti-inflammatory agents. The study employed in vitro assays and molecular docking simulations to elucidate the binding interactions and affinity of the compound with target proteins.

Another significant area of research involves the agrochemical applications of 2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide. A 2023 report in the Journal of Agricultural and Food Chemistry highlighted its efficacy as a herbicide, particularly in controlling broadleaf weeds. The study compared its activity with other chloroacetamide derivatives and found it to be highly effective at lower concentrations, reducing environmental impact while maintaining crop yield.

Despite these promising findings, challenges remain in optimizing the compound's pharmacokinetic properties and minimizing potential toxicity. Ongoing research aims to modify its structure to enhance selectivity and reduce off-target effects. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the development of derivatives with improved therapeutic profiles.

In conclusion, 2-Chloro-N-isopropyl-N-(2-methoxy-benzyl)-acetamide (CAS: 1176619-19-4) represents a compound of significant interest in both medicinal and agrochemical research. Its dual applications underscore the importance of continued exploration and optimization to unlock its full potential. Future studies should focus on translational research to bridge the gap between laboratory findings and real-world applications.